![molecular formula C27H30O5 B141994 3,4,6-Tri-O-benzyl-2-deoxy-D-glucopyranose CAS No. 132732-60-6](/img/structure/B141994.png)
3,4,6-Tri-O-benzyl-2-deoxy-D-glucopyranose
Overview
Description
3,4,6-Tri-O-benzyl-2-deoxy-D-glucopyranose is a derivative of D-glucopyranose . It is often used as a pharmaceutical intermediate in the synthesis of derivatives for the treatment of various diseases .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the condensation of 4,6-di-O-acetyl-2,3-O-carbonyl-alpha-D-mannopyranosyl bromide with benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-alpha-D-glucopyranoside .Molecular Structure Analysis
The molecular formula of this compound is C27H30O5 . The molecular weight is 434.5 g/mol . The structure includes three benzyl groups attached to the oxygen atoms of the 3rd, 4th, and 6th carbon atoms of the glucopyranose ring .Chemical Reactions Analysis
The compound can undergo various chemical reactions. For instance, it can participate in the ring-opening polymerization based on the configuration of the hydroxyl groups and conformational change of the pyranose ring during polymerization .Physical And Chemical Properties Analysis
The compound is a solid with a melting point of 104-108 °C . It has a rotatable bond count of 10 and a hydrogen bond donor count of 1 .Scientific Research Applications
Stereoselective Synthesis
3,4,6-Tri-O-benzyl-2-deoxy-D-glucopyranose has been utilized in the stereoselective synthesis of various 2-deoxy-α-D-glucopyranosides, showcasing its effectiveness in glycosylation reactions. This process involves the use of alcoholic nucleophiles and trityl tetrakis(pentafluorophenyl)borate as a catalyst, leading to high yields of the desired products (Takeuchi, Higuchi, & Mukaiyama, 1997).
Oligosaccharide Synthesis
The compound plays a significant role in the synthesis of complex oligosaccharides. For instance, its derivatives have been used as glycosyl donors in reactions leading to β-glycosides with complete selectivity. These methodologies are instrumental in synthesizing biologically significant molecules like the human blood-group P1-antigenic determinant (Koto et al., 2000).
Flavonoid 2-Deoxyglucosides Synthesis
The Mitsunobu reaction of flavonoids with this compound has been demonstrated as an effective method for the stereoselective synthesis of flavonoid 2-deoxyglucosides. The absence of a C2 substituent on the sugar moieties results in α- or β-stereoselectivity, primarily controlled by the protecting groups (Han et al., 2018).
Disaccharide Synthesis
An approach involving 1,2-Di-O-acetyl-3,4,6-tri-O-benzyl-β-D-glucopyranose and its analogs has been established for the synthesis of disaccharides. This method provides an efficient route to 2′-deoxy-β-disaccharides, a class of natural molecules with significant importance (Trumtel, Veyrières, & Sinaÿ, 1989).
Glycosylation Techniques
This compound has been used in glycosylation procedures, specifically in synthesizing 2-azido-3,4,6-tri-O-benzyl-2-deoxy-D-glucopyranose and its derivatives. These methods involve reagents like p-nitrobenzenesulfonyl chloride and silver trifluoromethanesulfonate, facilitating the creation of complex polysaccharides (Koto et al., 1999).
Biochemical Analysis
Biochemical Properties
3,4,6-Tri-O-benzyl-2-deoxy-D-glucopyranose plays a significant role in biochemical reactions, particularly in the synthesis of complex carbohydrates and glycoconjugates. It interacts with various enzymes, such as glycosyltransferases, which facilitate the transfer of glycosyl groups to acceptor molecules. This compound can also interact with proteins and other biomolecules through glycosylation, impacting their structure and function. The nature of these interactions often involves the formation of glycosidic bonds, which are crucial for the stability and activity of the resulting glycoconjugates .
Cellular Effects
The effects of this compound on cellular processes are diverse. It can influence cell function by modifying cell signaling pathways, gene expression, and cellular metabolism. For instance, glycosylation of proteins and lipids by this compound can alter their activity, localization, and interactions with other cellular components. This can lead to changes in cell signaling pathways, affecting processes such as cell growth, differentiation, and apoptosis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as a substrate or inhibitor for various enzymes involved in glycosylation reactions. The compound’s benzyl groups provide steric hindrance and hydrophobic interactions, which can influence enzyme binding and activity. Additionally, the deoxy modification at the 2 position can affect the compound’s reactivity and interaction with other molecules, leading to changes in gene expression and enzyme activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is generally stable under standard storage conditions, but prolonged exposure to heat or light can lead to degradation. Over time, this degradation can impact the compound’s effectiveness in biochemical reactions and its long-term effects on cellular function. Studies have shown that the stability of this compound is crucial for its consistent performance in in vitro and in vivo experiments .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At lower doses, the compound may exhibit minimal effects on cellular and physiological functions. At higher doses, it can cause toxic or adverse effects, such as disruption of normal cellular processes and induction of oxidative stress. Threshold effects have been observed, where a certain dosage level is required to elicit significant biological responses. It is essential to determine the optimal dosage to balance efficacy and safety in experimental studies .
Metabolic Pathways
This compound is involved in various metabolic pathways, particularly those related to carbohydrate metabolism. It can be metabolized by enzymes such as glycosidases and glycosyltransferases, which modify its structure and function. The compound’s interactions with these enzymes can affect metabolic flux and the levels of specific metabolites. Additionally, the benzyl groups can influence the compound’s solubility and transport within cells, impacting its overall metabolic fate .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in different cellular compartments. The benzyl groups can also play a role in its transport, as they may facilitate or hinder its movement across cellular membranes. Understanding the transport and distribution of this compound is crucial for optimizing its use in biochemical research .
Subcellular Localization
The subcellular localization of this compound can influence its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, glycosylation of proteins by this compound can target them to the endoplasmic reticulum or Golgi apparatus, where they undergo further processing. The localization of this compound within cells is essential for understanding its role in cellular processes and optimizing its use in research .
properties
IUPAC Name |
(4R,5S,6R)-4,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30O5/c28-26-16-24(30-18-22-12-6-2-7-13-22)27(31-19-23-14-8-3-9-15-23)25(32-26)20-29-17-21-10-4-1-5-11-21/h1-15,24-28H,16-20H2/t24-,25-,26?,27+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDGHLARNGSMEJE-GWDBROLASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(OC1O)COCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]([C@H](OC1O)COCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60450284 | |
Record name | 3,4,6-Tri-O-benzyl-2-deoxy-D-glucopyranose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60450284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
160549-11-1, 132732-60-6 | |
Record name | 2-Deoxy-3,4,6-tris-O-(phenylmethyl)-D-arabino-hexopyranose | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=160549-11-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4,6-Tri-O-benzyl-2-deoxy-D-glucopyranose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60450284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary applications of 3,4,6-Tri-O-benzyl-2-deoxy-D-glucopyranose in chemical synthesis?
A: this compound serves as a versatile starting material for synthesizing various complex molecules. [, , ]. For instance, it can be converted to its bis(tetrahydropyranyl)piperazine dimer, a novel tricyclic heterocycle []. Additionally, it acts as a precursor for synthesizing C-glycosidic analogues of N4-(2-acetamido-2-deoxy-β-D-glucopyranosyl)-L-asparagine, useful tools for studying glycoprotein structures and functions []. Its versatility also extends to creating 2-deoxy-α-D-glucopyranosides, essential components of various natural products and pharmaceuticals [, ].
Q2: Can you elaborate on the use of this compound in glycosylation reactions?
A: this compound plays a crucial role in glycosylation reactions, where it acts as a glycosyl donor [, ]. A significant advantage of using this compound is its ability to undergo stereoselective reactions, yielding primarily the α-anomer of the desired glycoside []. This selectivity is particularly important in carbohydrate chemistry, as the biological activity of glycosides is often dependent on the stereochemistry of the glycosidic linkage.
Q3: What are some of the challenges associated with using this compound in synthesis?
A: While this compound is a valuable building block, working with this compound presents some challenges. One notable challenge is its sensitivity to certain reaction conditions, requiring careful optimization of reaction parameters to prevent unwanted side reactions or degradation []. Additionally, the presence of multiple protecting groups, while necessary for regioselectivity, can complicate subsequent deprotection steps, demanding the development of efficient and mild deprotection strategies [].
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